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Compound of Interest

Compound Name: Dimethyl 5-ethynylisophthalate

CAS No.: 313648-56-5

Cat. No.: B2798631

Get Quote

Executive Summary
Dimethyl 5-ethynylisophthalate (CAS: 313648-56-5) is a bifunctional aromatic ester serving

as a critical "clickable" intermediate in reticular chemistry and pharmaceutical synthesis. Its

value lies in the orthogonality of its functional groups: the two methyl ester motifs provide a

pathway to rigid coordination polymers (after hydrolysis), while the 5-ethynyl group acts as a

steric-free handle for bio-orthogonal functionalization via Copper-Catalyzed Azide-Alkyne

Cycloaddition (CuAAC).

This guide analyzes the molecule’s transition from a synthetic precursor to a functional node in

Metal-Organic Frameworks (MOFs) and a pharmacophore generator in medicinal chemistry.

Structural & Physical Characterization
Understanding the solid-state behavior of the molecule is prerequisite for its use in crystal

engineering.
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Unlike its halogenated analogues (e.g., dimethyl 5-iodoisophthalate), which often exhibit tilted

carboxylate planes, dimethyl 5-ethynylisophthalate is characterized by a high degree of

planarity.[1][2][3]

Space Group:Pnma (Orthorhombic).[1]

Molecular Geometry: The ethynyl group and the benzene ring are coplanar, facilitating

-

stacking in the solid state.

Packing: Molecules form infinite strands connected by

hydrogen bonds, a feature that can be exploited to direct supramolecular assembly before
polymerization.

Synthetic Architecture
The synthesis of dimethyl 5-ethynylisophthalate requires a high-fidelity protocol to prevent

homocoupling of the alkyne or hydrolysis of the esters. The most robust route proceeds via a

Sonogashira coupling on an iodinated precursor.

Reaction Workflow (DOT Visualization)

Figure 1: Step-wise synthesis from amino-precursor to ethynyl-target.
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Detailed Experimental Protocol
Step 1: Preparation of Dimethyl 5-iodoisophthalate (Sandmeyer Reaction)

Rationale: Direct iodination of the arene is difficult; the amino group directs the substitution

precisely to the 5-position.
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Protocol: Suspend dimethyl 5-aminoisophthalate in 6M HCl at 0°C. Add aqueous

dropwise to form the diazonium salt. Treat with aqueous

. The iodine replaces the diazo group with evolution of

.

Critical Control Point: Maintain temperature <5°C during diazotization to prevent phenol

formation.

Step 2: Sonogashira Coupling

Reagents: Dimethyl 5-iodoisophthalate (1.0 eq), Trimethylsilylacetylene (1.2 eq),

(2 mol%), CuI (1 mol%),

(Base/Solvent).

Conditions: Degassed atmosphere (Ar or

), 60°C, 4-12 hours.

Mechanism: The oxidative addition of Pd(0) into the C-I bond is faster than C-Br, justifying

the use of the iodo-precursor despite the higher cost.

Step 3: Desilylation

Protocol: Treat the TMS-intermediate with

in MeOH or TBAF in THF at room temperature.

Purification: Silica gel chromatography (Hexanes/EtOAc).[4][5][6]
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Reaction Step Typical Yield Key Impurity Mitigation Strategy

Iodination 85 - 90% Phenol derivative
Strict temp control

(<5°C)

Sonogashira 90 - 95%
Homocoupling

(Glaser)

Rigorous degassing (

removal)

Deprotection >95%
Hydrolyzed acid

(Mono-ester)

Avoid excess

water/strong base

Applications in MOF Engineering
The primary utility of dimethyl 5-ethynylisophthalate in materials science is as a precursor to

5-ethynylisophthalic acid, a linker for Metal-Organic Frameworks.

The "Clickable" Pore Strategy
In MOF synthesis, the ethynyl group serves as a latent functionality. It is small enough to not

interfere with the self-assembly of the MOF lattice but reactive enough for Post-Synthetic

Modification (PSM).

Pre-Synthetic Modification: The ethynyl group is clicked with an azide before MOF assembly

to create bulky ligands (e.g., 5-triazole isophthalic acid). This dictates the pore topology from

the start.

Post-Synthetic Modification (PSM): The MOF is built with the ethynyl linker. Reagents are

then diffused into the pores to click functional groups (fluorophores, catalytic sites) onto the

framework backbone.

MOF Assembly Logic (DOT Visualization)
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Figure 2: Engineering logic for converting the ester into functional porous materials.
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Applications in Drug Discovery
For medicinal chemists, this molecule is a "Fragment-Based Drug Discovery" (FBDD) enabler.

Bioisosteres: The ethynyl group can be converted into 1,2,3-triazoles, which are stable

bioisosteres for amide bonds.

DNA/RNA Probes: Reduced derivatives (e.g., 5-ethynyl-1,3-benzenedimethanol) are

incorporated into oligonucleotides. The isophthalate core provides the geometric spacing

required to fit into the DNA backbone, while the ethynyl group allows for the attachment of

fluorescent tags via click chemistry for imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2798631?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

